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Cat. No.: S547841

Chemical Profile & Preparation

Z-LEHD-FMK is a cell-permeable, irreversible, and selective caspase-9 inhibitor. By preventing the

initiation of the intrinsic apoptosis pathway, it promotes cell survival in various injury models [1] [2] [3].

¢ Chemical Formula: C32H43FNeO10 [1] [2] [3]

¢ Molecular Weight: 690.72 g/mol [1] [2]

e CAS Number: 210345-04-3 [1] [2] [3]

e Storage: The lyophilized powder should be stored desiccated at -20°C. Reconstituted solutions in
DMSO are stable for at least 6 months when stored at -80°C [1] [4].

Preparation of Stock Solution The typical stock solution is prepared in anhydrous DMSO at a

concentration of 10 mM [4].

e Procedure: Add 124 uL of DMSO to 1.0 mg of Z-LEHD-FMK lyophilized powder and mix thoroughly
[4]. Aliquot the solution to avoid repeated freeze-thaw cycles.

Preparation of Intravenous Formulation For in vivo administration, the DMSO stock solution must be

further diluted in an appropriate vehicle. One documented formulation is [1]:

¢ Vehicle: Dry-form Z-LEHD-FMK was first dissolved in DMSO and then prepared with phosphate-
buffered saline (PBS) [1].

¢ Critical Consideration: The final concentration of DMSO in the injection should be kept as low as
possible to avoid toxicity. It is recommended not to exceed a final DMSO concentration of 0.2% in
cell-based assays [4].
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Experimental Application & Data

The following tables summarize key experimental parameters for Z-LEHD-FMK from peer-reviewed

studies.

Table 1: In Vivo Application in a Rat Spinal Cord Injury Model This table outlines the use of Z-LEHD-

FMK via intravenous injection in an animal model of traumatic injury [1].

Parameter

Specification

Animal Model

Dosage

Route

Treatment
Duration

Key Findings

Adult male Wistar albino rats (250-350 g) [1]

0.8 umol/kg [1]

Intravenous (i.v.) injection [1]

7 days [1]

Significant reduction in apoptotic cell count; protection of neurons, glia, myelin,
axons, and intracellular organelles; diminished axonal demyelination [1]

Table 2: In Vitro Application in Cell-Based Assays This table summarizes a standard protocol for

protecting cells from apoptosis in culture [5] [1].

Parameter

Specification

Cell Lines

Concentration

Pre-treatment
Time

Apoptotic
Stimulus

HCT116 (human colon cancer), 293 (human embryonic kidney), normal human
hepatocytes [5] [1]

20 uM [5] [1]

30 minutes to 2 hours prior to apoptotic stimulus [5] [1]

TRAIL (Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand) at 20-50 ng/mL
[51 1]
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Parameter Specification

Key Findings Complete protection of HCT116 and 293 cells from TRAIL-induced toxicity;
protection of normal human hepatocytes [5] [1]

Mechanism of Action

Z-LEHD-FMK acts as an irreversible inhibitor by covalently binding to the catalytic cysteine residue in the
caspase-9 enzyme active site, thereby blocking its proteolytic activity. The following diagram illustrates the

intrinsic apoptosis pathway and the point of inhibition by Z-LEHD-FMK, integrating information from the

search results [6] [7].
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Important Safety & Experimental Notes

¢ Irreversible Inhibition: As an irreversible inhibitor, the effects of Z-LEHD-FMK are long-lasting.
Careful consideration of treatment timing is required [7] [4].

¢ Specificity: While Z-LEHD-FMK is specific for caspase-9, cross-reactivity with other caspases at
high concentrations cannot be entirely ruled out. The use of a negative control inhibitor (e.g., Z-FA-
FMK) is highly recommended to confirm the observed effects are due to caspase-9 inhibition [4].

e DMSO Toxicity: As noted in the preparation section, the final concentration of DMSO in any assay
must be controlled. For cell cultures, exceeding 0.2% DMSO can cause cytotoxicity and confound
experimental results [4].

¢ Clinical Status: It is important to note that Z-LEHD-FMK, like most caspase inhibitors, is strictly for
research use. No caspase inhibitors have yet been approved for clinical use, primarily due to
challenges with efficacy, specificity, and toxicity in human trials [8].

Methodology Overview

The table below provides a consolidated summary of the key protocols for using Z-LEHD-FMK.

Application Model System Core Protocol Steps Key Outcome Measures

| In Vivo Neuroprotection | Rat Spinal Cord Injury [1] | 1. Prepare i.v. solution. 2. Administer 0.8 pmol/kg
i.v. 3. Continue dosing for 7 days. | Apoptotic cell count (e.g., TUNEL), histology, functional recovery. | | In
Vitro Cytoprotection | Cultured Cells (e.g., HCT116) [5] [1] | 1. Pre-treat cells with 20 pM inhibitor. 2.
Incubate for 30 min. 3. Add apoptotic stimulus (e.g., TRAIL). | Cell viability (Annexin V/Propidium Iodide),

caspase activity, Western blot. |

References

e Ozoren, N., et al. (2000). The caspase 9 inhibitor Z-LEHD-FMK protects human liver cells while
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© 2026 Smolecule. All rights reserved. 5/7 Tech Support


https://www.smolecule.com/products/s547841?utm_src=pdf-body-img
https://www.smolecule.com/products/s547841?utm_src=pdf-body
https://www.rndsystems.com/products/caspase-9-inhibitor-z-lehd-fmk_fmk008
https://www.bdbiosciences.com/en-us/products/reagents/flow-cytometry-reagents/research-reagents/single-color-antibodies-ruo/z-lehd-fmk-caspase-9-inhibitor.550381
https://www.smolecule.com/products/s547841?utm_src=pdf-body
https://www.bdbiosciences.com/en-us/products/reagents/flow-cytometry-reagents/research-reagents/single-color-antibodies-ruo/z-lehd-fmk-caspase-9-inhibitor.550381
https://www.bdbiosciences.com/en-us/products/reagents/flow-cytometry-reagents/research-reagents/single-color-antibodies-ruo/z-lehd-fmk-caspase-9-inhibitor.550381
https://www.smolecule.com/products/s547841?utm_src=pdf-body
https://www.nature.com/articles/s41419-021-04240-3
https://www.smolecule.com/products/s547841?utm_src=pdf-body
https://www.biocrick.com/Z-LEHD-FMK-BCC5117.html
https://pubmed.ncbi.nlm.nih.gov/11103780/
https://www.biocrick.com/Z-LEHD-FMK-BCC5117.html
https://www.smolecule.com/products/s547841?utm_src=pdf-body
https://www.smolecule.com/products/s547841?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Cancer Res, 60(22), 6259-65. [PMID: 11103780] [5]
e Colak, A., et al. (2005). Neuroprotection and functional recovery after application of the caspase-9
inhibitor z-LEHD-fmk in a rat model of traumatic spinal cord injury. J Neurosurg Spine, 2(3), 327-34.

[PMID: 15796358] [1]

¢ PMC (2016). Molecular mechanisms of cell death in intervertebral disc degeneration. Int J Mol Med.
[PMCID: PMC4866972] [6]

e R&D Systems. Caspase-9 Inhibitor Z-LEHD-FMK Product Datasheet [7] [4]

e Tan, Y., etal. (2021). A long way to go: caspase inhibitors in clinical use. Cell Death Dis 12, 949.
[Citation] [8]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1.-Z-LEHD | CAS:210345-04-3 | Irreversible... | Manufacturer BioCrick FMK [biocrick.com]
2.-Z - LEHD | Caspase | Apoptosis | TargetMol fmk [targetmol.com]

3.-Z - LEHD | irreversible caspase-9 inhibitor FMK [invivochem.com]

4. Z-LEHD-FMK, Caspase-9 Inhibitor [bdbiosciences.com]

5. The caspase 9 inhibitor Z-LEHD-FMK protects human liver ... [pubmed.ncbi.nim.nih.gov]
6. Molecular mechanisms of cell death in intervertebral disc ... [pmc.ncbi.nim.nih.gov]

7. Caspase-9 Inhibitor Z-LEHD-FMK FMKO0O08 [rndsystems.com]

8. Allong way to go: caspase inhibitors in clinical use [nature.com]

To cite this document: Smolecule. [Z-LEHD-FMK intravenous administration]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b547841#z-lehd-fmk-intravenous-

administration]

Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/11103780/
https://www.smolecule.com/products/s547841?utm_src=pdf-body
https://www.biocrick.com/Z-LEHD-FMK-BCC5117.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4866972/
https://www.smolecule.com/products/s547841?utm_src=pdf-body
https://www.rndsystems.com/products/caspase-9-inhibitor-z-lehd-fmk_fmk008
https://www.bdbiosciences.com/en-us/products/reagents/flow-cytometry-reagents/research-reagents/single-color-antibodies-ruo/z-lehd-fmk-caspase-9-inhibitor.550381
https://www.nature.com/articles/s41419-021-04240-3
https://www.smolecule.com/products/s547841?utm_src=pdf-custom-synthesis
https://www.biocrick.com/Z-LEHD-FMK-BCC5117.html
https://www.targetmol.com/compound/z_lehd_fmk
https://www.invivochem.com/z-lehd-fmk.html
https://www.bdbiosciences.com/en-us/products/reagents/flow-cytometry-reagents/research-reagents/single-color-antibodies-ruo/z-lehd-fmk-caspase-9-inhibitor.550381
https://pubmed.ncbi.nlm.nih.gov/11103780/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4866972/
https://www.rndsystems.com/products/caspase-9-inhibitor-z-lehd-fmk_fmk008
https://www.nature.com/articles/s41419-021-04240-3
https://www.smolecule.com/products/b547841#z-lehd-fmk-intravenous-administration
https://www.smolecule.com/products/b547841#z-lehd-fmk-intravenous-administration
https://www.smolecule.com/products/b547841#z-lehd-fmk-intravenous-administration
https://www.smolecule.com/products/s547841?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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